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Compound of Interest

Compound Name: Solvent violet 38

Cat. No.: B15135746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the performance of Solvent Violet 38 in various

polymer matrices. Due to the limited availability of specific quantitative data for Solvent Violet
38 in publicly accessible resources, this guide also includes a detailed comparison with other

commercially available solvent violet dyes to offer a broader perspective for material selection.

The information presented is based on a comprehensive review of technical datasheets and

industry publications.

Executive Summary
Solvent Violet 38 is an anthraquinone-based solvent dye valued for its violet hue and general

suitability for coloring plastics. While it is known to be used in polymers such as polystyrene

(PS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA), polycarbonate

(PC), and polyethylene terephthalate (PET), specific performance metrics are not as widely

documented as for some of its alternatives. This guide aggregates the available data for

Solvent Violet 38 and presents it alongside more comprehensive data for alternative dyes like

Solvent Violet 13, Solvent Violet 26, and Solvent Violet 36 to aid in informed decision-making.
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The following tables summarize the key performance indicators for Solvent Violet 38 and its

alternatives in various polymer matrices. The data has been compiled from multiple sources

and represents typical values.

Table 1: Heat Stability of Solvent Violet Dyes in Various Polymers (°C)

Dye
Polystyrene
(PS)

ABS
Polycarbon
ate (PC)

PMMA PET

Solvent Violet

38

Data Not

Available

Data Not

Available
310[1]

Data Not

Available

Data Not

Available

Solvent Violet

13
300[2] 290[2] 310[2]

Data Not

Available
290[2]

Solvent Violet

26
300[3] 280[3] 300[3]

Data Not

Available
260[3]

Solvent Violet

36

Data Not

Available

Data Not

Available
340[3]

Data Not

Available

Data Not

Available

Note: Heat stability is typically measured for a 5-minute dwell time.

Table 2: Lightfastness of Solvent Violet Dyes in Various Polymers (Blue Wool Scale, 1-8)

Dye
Polystyrene
(PS)

ABS
Polycarbon
ate (PC)

PMMA PET

Solvent Violet

38

Good to Very

Good[4]

Good to Very

Good[4]

Good to Very

Good[4]

Good to Very

Good[4]

Good to Very

Good[4]

Solvent Violet

13
6-7[3]

Data Not

Available
7-8[2] 6-7[3]

Data Not

Available

Solvent Violet

26
6[3]

Data Not

Available
6-7[3]

Data Not

Available

Data Not

Available

Solvent Violet

36
6[3]

Data Not

Available
6-7[3] 6-7[3]

Data Not

Available
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Note: The Blue Wool Scale ranges from 1 (very poor lightfastness) to 8 (excellent

lightfastness).

Table 3: Migration Resistance of Solvent Violet Dyes in Various Polymers (Grey Scale, 1-5)

Dye
Polystyrene
(PS)

ABS
Polycarbon
ate (PC)

PMMA PET

Solvent Violet

38

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Solvent Violet

13

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Solvent Violet

26

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Solvent Violet

36

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Note: Migration resistance is often qualitatively described or rated on a 1-5 Grey Scale, where

5 indicates no migration. Specific quantitative data is often proprietary and not publicly

available.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the performance

tables.

Heat Stability Testing
Objective: To determine the maximum temperature a colorant can withstand in a specific

polymer for a short duration without significant color change.

Methodology:

Preparation of Samples: The solvent dye is dry-blended with the polymer granules at a

specified concentration (e.g., 0.1%).
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Injection Molding: The colored polymer blend is processed through an injection molding

machine at various temperatures.

Dwell Time: The material is held in the machine's barrel at each test temperature for a

standardized time, typically 5 minutes.

Color Measurement: The color of the molded plaques is measured using a

spectrophotometer.

Evaluation: The color difference (ΔEab) between the sample processed at the test
temperature and a reference sample processed at a lower, stable temperature is calculated.
The heat stability is the temperature at which the color change becomes unacceptable (e.g.,
ΔEab > 3).

Lightfastness Testing
Objective: To assess the resistance of a colored polymer to fading or color change upon

exposure to light.

Methodology (based on ASTM D4329):

Specimen Preparation: Standardized plaques of the colored polymer are prepared.

Exposure: The specimens are exposed to a controlled artificial light source (e.g., xenon arc

or fluorescent UV lamps) in a weathering chamber. The light source is filtered to simulate

natural sunlight.

Blue Wool Scale Standards: Simultaneously, a set of Blue Wool Scale standards (rated 1 to

8) are exposed alongside the test specimens.

Evaluation: The fading of the test specimen is periodically compared to the fading of the Blue

Wool standards.

Rating: The lightfastness rating of the specimen is the number of the Blue Wool standard

that shows a similar degree of fading.

Migration Resistance Testing
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Objective: To evaluate the tendency of a dye to migrate from a colored polymer to a contacting

surface.

Methodology:

Sample Preparation: A plaque of the colored polymer is prepared.

Contact Medium: The colored plaque is brought into contact with an uncolored plaque of the

same or a different polymer (often plasticized PVC, which is susceptible to migration).

Test Conditions: The assembly is subjected to heat and pressure for a specified period (e.g.,

24 hours at 80°C under a pressure of 1 kg/cm ²).

Assessment: After the test period, the uncolored plaque is examined for any color transfer.

Evaluation: The degree of staining on the uncolored plaque is assessed visually using the

ISO 105-A02 Grey Scale for assessing staining, where a rating of 5 indicates no staining and

1 indicates severe staining.

Mandatory Visualizations
The following diagrams illustrate key concepts and workflows related to the performance of

solvent dyes in polymers.
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Factors Affecting Solvent Dye Performance in Polymers

Dye Properties Polymer Matrix Properties

Performance Metrics

Chemical Structure

Heat StabilityLightfastness

Molecular Weight

Migration Resistance

Polarity

Solubility

Polymer Type (e.g., PS, PC) CrystallinityProcessing Temperature
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Experimental Workflow for Dye Performance Evaluation

Performance Testing

Start: Select Dye and Polymer

Dry Blending of Dye and Polymer

Injection Molding / Extrusion

Prepare Test Plaques

Heat Stability Test Lightfastness Test (ASTM D4329) Migration Resistance Test

Data Analysis and Comparison

Generate Performance Report

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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